Cas no 533870-50-7 (4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533870-50-7
• MF: C₂₃H₂₈N₄O₆S
• MW: 488.556624412537
• CID: 5943957
• PubChem ID: 2158977
• Update Time: 2025-05-23

4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N-butyl-N-ethylsulfamoyl)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(butylethylamino)sulfonyl]-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• AKOS024583652
• Oprea1_750094
• 533870-50-7
• 4-[butyl(ethyl)sulfamoyl]-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F0559-0245

• Inchi： 1S/C23H28N4O6S/c1-5-7-12-27(6-2)34(29,30)20-10-8-16(9-11-20)21(28)24-23-26-25-22(33-23)17-13-18(31-3)15-19(14-17)32-4/h8-11,13-15H,5-7,12H2,1-4H3,(H,24,26,28)
• InChI Key： MFKDDEXFRXUCPL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 488.17295580g/mol
• Monoisotopic Mass: 488.17295580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• pka: 9.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide: A Comprehensive Overview

The compound with CAS No. 533870-50-7, known as 4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide core, a sulfamoyl group, and a 1,3,4-oxadiazole ring system. The presence of these functional groups suggests potential biological activity and utility in drug development.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in modulating enzyme activity and receptor interactions. The sulfamoyl group in this molecule is particularly interesting due to its ability to act as a hydrogen bond donor or acceptor, which can enhance the compound's bioavailability and target specificity. Additionally, the 1,3,4-oxadiazole ring is known for its stability and ability to participate in π–π interactions, making it a valuable component in drug design.

The 3,5-dimethoxyphenyl substituent further adds complexity to the molecule's structure. Methoxy groups are well-known for their ability to modulate the electronic properties of aromatic rings and influence the overall hydrophobicity of a compound. This feature could play a crucial role in determining the compound's pharmacokinetic profile and its ability to cross cellular membranes.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological targets of this compound with greater accuracy. For instance, molecular docking studies have suggested that 4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide may interact with key enzymes involved in inflammatory pathways or oncogenic signaling. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving coupling agents and protecting groups. The synthesis strategy often involves the formation of the benzamide core followed by the incorporation of the sulfamoyl and oxadiazole moieties. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide critical insights into the molecular structure and purity of the compound. For instance, proton NMR can confirm the presence of specific functional groups like the sulfamoyl group or methoxy substituents.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes associated with neurodegenerative diseases or immune disorders. Furthermore, preliminary toxicological studies indicate that it exhibits low cytotoxicity at therapeutic concentrations.

In conclusion,4-butyl(ethyl)sulfamoyl-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a fascinating example of how structural complexity can be leveraged to design bioactive molecules with potential therapeutic applications. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic properties,this compound holds promise as a valuable asset in the drug discovery pipeline.